Cas no 2243506-33-2 (1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2)
• CAS No: 2243506-33-2
• MF: C₁₁H₁₈BrClN₂
• MW: 293.631021022797
• CID: 5174690
• PubChem ID: 138040845
• Update Time: 2026-03-04

1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2)
• NMDAR/TRPM4-IN-2
• (2-aminoethyl)[(3-bromophenyl)methyl]ethylamine dihydrochloride
• HY-139192
• Brophenexin
• (2-aminoethyl)[(3-bromophenyl)methyl]ethylaminedihydrochloride
• MS-24950
• N1-(3-Bromobenzyl)-N1-ethylethane-1,2-diamine dihydrochloride
• 2243506-33-2
• CS-0182068
• FMP-A-01
• N'-[(3-bromophenyl)methyl]-N'-ethylethane-1,2-diamine;dihydrochloride
• NMDAR-TRPM4 blocker C8 dihydrochloride
• EN300-6486867
• DA-76216

• Inchi： 1S/C11H17BrN2.ClH/c1-2-14(7-6-13)9-10-4-3-5-11(12)8-10;/h3-5,8H,2,6-7,9,13H2,1H3;1H
• InChI Key： HUKYUNRWEDBVGO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)N(CC)CCN.Cl

Computed Properties

• Exact Mass: 328.01087g/mol
• Monoisotopic Mass: 328.01087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2)

1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2) - A Comprehensive Overview

The compound with CAS No 2243506-33-2, commonly referred to as 1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2), is a significant entity in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this ethanediamine derivative is particularly notable for its stability and solubility characteristics, making it a valuable component in various chemical reactions and formulations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and click chemistry. These techniques not only enhance the efficiency of production but also contribute to the sustainability of chemical processes. The N1-[(3-bromophenyl)methyl]-N1-ethyl substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its intended applications in medicinal chemistry.

One of the most promising areas of research involving this compound is its role as a building block in the synthesis of complex bioactive molecules. Its ability to act as a versatile linker in peptide synthesis has been extensively explored. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* highlight its potential in designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The hydrochloride (1:2) stoichiometry of this compound plays a critical role in its pharmacokinetic profile. Research indicates that this salt form enhances the compound's bioavailability, making it a more effective candidate for drug delivery systems. Additionally, its compatibility with various excipients and formulation techniques further underscores its utility in pharmaceutical development.

From an analytical standpoint, modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods provide insights into its molecular structure, purity, and stability under different conditions. Such detailed characterization is essential for ensuring the reliability and reproducibility of experimental results in both academic and industrial settings.

The integration of computational chemistry tools has also revolutionized the study of this compound. Advanced molecular modeling software allows researchers to predict its interactions with biological targets, optimize its pharmacodynamic properties, and design analogs with improved efficacy. This interdisciplinary approach has significantly accelerated the discovery process for potential drug candidates.

In conclusion, the compound 1,2-Ethanediamine, N1-[(3-bromophenyl)methyl]-N1-ethyl-, hydrochloride (1:2) represents a pivotal advancement in organic synthesis and drug development. Its unique chemical properties, coupled with cutting-edge research methodologies, position it as a key player in the creation of next-generation therapeutic agents. As ongoing studies continue to uncover new applications and optimizations for this compound, its significance within the scientific community is expected to grow further.